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Available Information on DosatiLink-1

The search results confirm DosatiLink-1's identity as a research compound, but do not describe its specific

mechanism of action or provide experimental data [1].

Property Description

Name DosatiLink-1 [1]

CAS Number 2941512-37-2 [1]

Chemical Formula C~69~H~93~Cl~2~F~2~N~13~O~17~S [1]

Molar Mass 1517.52 g/mol [1]

Reported Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1]

Use For research use only [1]
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While specific data on DosatiLink-1 is unavailable, the general mechanisms of ABL kinase inhibition are

well-established in scientific literature. The following diagram illustrates the conformational states of the

ABL kinase that inhibitors typically target.
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ABL kinase regulatory conformations and inhibitor binding.

In drug discovery, elucidating the Structure-Activity Relationship (SAR) is a fundamental process for

understanding how a molecule's structure relates to its biological activity [2]. This involves systematic

chemical modifications and profiling to identify which structural features are critical for activity, selectivity,

and reducing toxicity [3] [2] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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